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Compound of Interest

Compound Name: (-)-Lavandulol
CAS No.: 498-16-8
Cat. No.: B1235673

Get Quote

\ J

The following guide provides essential safety and logistical information for the proper disposal
of (-)-Lavandulol in a laboratory setting. Adherence to these procedures is critical for ensuring
personnel safety and environmental protection. All disposal actions must comply with local,
state, and federal regulations.[1][2][3]

Hazard Identification and Safety Precautions

(-)-Lavandulol is a combustible liquid and is toxic if swallowed.[1] It may also be harmful to
aquatic life with long-lasting effects.[3][4] Therefore, it is imperative to prevent its release into
the environment.[5] All sources of ignition must be removed from the handling and storage
areas.[5]

Personal Protective Equipment (PPE): Before handling (-)-Lavandulol, ensure the following
PPE is worn:

o Eye Protection: Safety glasses with side shields or goggles.[3]
e Hand Protection: Chemical-impermeable gloves.[5]

» Skin Protection: Protective clothing to avoid skin contact.[3][5]
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» Respiratory Protection: Use in a well-ventilated area. If ventilation is insufficient, use suitable
respiratory equipment.[4][5]

Chemical and Physical Properties

A summary of key quantitative data for (-)-Lavandulol is provided below for easy reference.

Property Value Source
CAS Number 498-16-8 [5][6]
Molecular Formula C10H180 [61[7]
Molecular Weight 154.25 g/mol [6]
Appearance Colorless to pale yellow liquid [6]
Boiling Point 229-230 °C @ 760 mm Hg [6]
Flash Point 88.33 °C (191.00 °F) [1][6]

H227 (Combustible liquid),
GHS Hazard Codes o [1]
H301 (Toxic if swallowed)

Experimental Protocols: Spill Containment and
Waste Disposal

These protocols outline the step-by-step procedures for managing spills and disposing of waste
(-)-Lavandulol.

Methodology for Spill Containment and Cleanup:

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.
Ensure the area is well-ventilated to disperse vapors.[5]

* Remove Ignition Sources: Extinguish all nearby open flames and turn off spark-producing
equipment.[1][5]

o Contain Spill: Prevent further leakage if it is safe to do so.[5] Use an inert, liquid-absorbent
material such as sand, vermiculite, or a commercial chemical absorbent to contain the spill.
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[1][4] Do not allow the chemical to enter drains or waterways.[5]

o Collect Absorbed Material: Carefully collect the absorbed material using non-sparking tools
and place it into a suitable, sealable, and properly labeled container for disposal.[1][5]

o Clean Area: Clean the affected area thoroughly.

o Dispose of Waste: The collected material should be promptly disposed of as hazardous
waste in accordance with institutional and local regulations.[5]

Methodology for Routine Chemical Disposal:

e Do Not Dispose Down the Drain: Under no circumstances should (-)-Lavandulol or its
solutions be discharged into the sewer system.[5]

o Use a Designated Waste Container: Transfer surplus or waste (-)-Lavandulol into a
designated, properly labeled hazardous waste container.[1] It is recommended to use the
original container or a compatible one that can be tightly sealed.[1][5]

e Avoid Mixing Waste: Do not mix (-)-Lavandulol with other waste streams unless explicitly
permitted by your institution's hazardous waste management program.

o Store Waste Appropriately: Store the sealed waste container in a cool, dry, and well-
ventilated area, away from incompatible materials and sources of ignition, until collection.[1]
[5] The storage area should be accessible only to authorized personnel.[1]

o Arrange for Professional Disposal: Dispose of the contents and the container through an
approved and licensed waste disposal company.[1][2]

Disposal of Contaminated Materials and Empty Containers:

o Contaminated Items: Lab coats, gloves, paper towels, and other materials contaminated with
(-)-Lavandulol should be collected in a sealed bag or container, labeled as hazardous
waste, and disposed of according to institutional guidelines.

o Empty Containers: Handle uncleaned, empty containers as you would the product itself.[1]
They must be disposed of through an approved waste disposal service. Do not reuse the
container.[3]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural steps for the
proper disposal of (-)-Lavandulol waste.
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Caption: Workflow for (-)-Lavandulol spill management and routine disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

